![molecular formula C12H19ClN4O2S B1399280 4-(4-chloro-6-methylpyrimidin-2-yl)-N,N-dimethylpiperidine-1-sulfonamide CAS No. 1316222-50-0](/img/structure/B1399280.png)
4-(4-chloro-6-methylpyrimidin-2-yl)-N,N-dimethylpiperidine-1-sulfonamide
Overview
Description
The compound is a derivative of pyrimidine, which is a basic aromatic ring that is a fundamental structure of nucleotides in DNA and RNA . The specific compound you’re asking about seems to have additional functional groups attached to the pyrimidine ring, including a chloro group, a methyl group, and a sulfonamide group .
Molecular Structure Analysis
The molecular structure of a similar compound, 4-Chloro-6-methyl-2-(pyrimidin-2-yl)pyrimidine, includes a pyrimidine ring with a chlorine atom and a methyl group attached . The exact structure of your compound would likely be different due to the additional functional groups .Chemical Reactions Analysis
Pyrimidine derivatives can participate in a variety of chemical reactions . They can act as ligands in coordination chemistry, and their electronic and spatial structures can be modified through various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For a similar compound, 4-Chloro-6-methyl-2-(pyrimidin-2-yl)pyrimidine, the molecular weight is 158.59 g/mol .Scientific Research Applications
Potential Anticancer Activity
A series of new α-aminophosphonates containing potential anticancer active 4-chloro-6-methylpyrimidin-2-amino pharmacophore were synthesized . These compounds showed potential for inhibiting the growth of DU145 and A549 cancer cell lines .
Synthesis of New Compounds
This compound can be used in the synthesis of new chemical structures. For example, it has been used in the synthesis of new 4-Chloro-6-Methylpyrimidin-2-yl-Aminophosphonates .
3. Research and Development in Pharmaceutical Industry Due to its potential biological activities, this compound can be used in the research and development of new drugs in the pharmaceutical industry .
Chemical Intermediate
This compound can serve as an intermediate in the synthesis of other complex chemical compounds .
Production of Sulfamoyl Chloride
The compound can be treated with sulfuryl chloride to produce (4-chloro-6-methylpyrimidin-2-yl)sulfamoyl chloride .
Antimicrobial Activity
While there’s no direct evidence for this specific compound, related compounds have shown antimicrobial activity . Therefore, it’s possible that this compound could also have potential antimicrobial properties.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(4-chloro-6-methylpyrimidin-2-yl)-N,N-dimethylpiperidine-1-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19ClN4O2S/c1-9-8-11(13)15-12(14-9)10-4-6-17(7-5-10)20(18,19)16(2)3/h8,10H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKIJBRCNGVDKHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2CCN(CC2)S(=O)(=O)N(C)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-chloro-6-methylpyrimidin-2-yl)-N,N-dimethylpiperidine-1-sulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.